1-(9H-carbazol-9-yl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}ethanone

• Molecular Formula: C22H17N5O2S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 1-carbazol-9-yl-2-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanylethanone
• InChI: InChI=1S/C22H17N5O2S/c1-29-16-12-10-15(11-13-16)27-22(23-24-25-27)30-14-21(28)26-19-8-4-2-6-17(19)18-7-3-5-9-20(18)26/h2-13H,14H2,1H3
• InChI Key: YUIIOXUMHSEYTD-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)N3C4=CC=CC=C4C5=CC=CC=C53

Description

1-(9H-carbazol-9-yl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}ethanone is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is commonly referred to as CTS-1027, and it has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of CTS-1027 involves the inhibition of the proteasome, which is a complex of proteins that is responsible for the degradation of intracellular proteins. CTS-1027 binds to the active site of the proteasome, preventing the degradation of proteins that are involved in the regulation of various cellular processes, including cell cycle progression, apoptosis, and DNA repair.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CTS-1027 have been studied extensively, and they include the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. CTS-1027 has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of various diseases, including autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using CTS-1027 in lab experiments is its specificity for the proteasome, which allows for the selective inhibition of intracellular proteins involved in various cellular processes. However, one of the limitations of using CTS-1027 is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the study of CTS-1027, including the development of more potent and selective proteasome inhibitors, the identification of new therapeutic targets for CTS-1027, and the evaluation of its potential applications in other fields, such as neurodegenerative diseases and metabolic disorders. Additionally, further studies are needed to evaluate the safety and efficacy of CTS-1027 in vivo, which may lead to the development of new therapies for various diseases.

Synthesis Methods

The synthesis of CTS-1027 involves several steps, including the reaction of 9H-carbazole with 4-methoxyphenylhydrazine to form 1-(9H-carbazol-9-yl)-4-methoxyphenylhydrazine. This compound is then reacted with thionyl chloride to form 1-(9H-carbazol-9-yl)-4-methoxyphenylhydrazine-1-oxide, which is further reacted with sodium azide to form 1-(9H-carbazol-9-yl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}ethanone.

Scientific Research Applications

CTS-1027 has been studied extensively for its potential applications in various fields, including cancer research, infectious diseases, and autoimmune disorders. In cancer research, CTS-1027 has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer. In infectious diseases, CTS-1027 has been shown to inhibit the replication of the hepatitis C virus and the human immunodeficiency virus (HIV). In autoimmune disorders, CTS-1027 has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of autoimmune diseases.